![molecular formula C12H11N3O5 B170775 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid CAS No. 113582-66-4](/img/structure/B170775.png)
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid
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Overview
Description
“3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid” is a chemical compound with the CAS Number: 113582-66-4 . It has a molecular weight of 277.24 . The IUPAC name for this compound is 3-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-2-pyridinecarboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H11N3O5/c1-18-8-6-9(19-2)15-12(14-8)20-7-4-3-5-13-10(7)11(16)17/h3-6H,1-2H3,(H,16,17) . This code provides a unique representation of the compound’s molecular structure.Scientific Research Applications
Synthesis and Chemical Properties
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid is a compound with a complex structure that includes both pyridine and pyrimidine moieties, which are prevalent in a wide variety of bioactive and pharmacologically relevant compounds. The chemical properties and synthesis of related compounds have been extensively studied due to their significance in medicinal chemistry and materials science. For instance, the synthesis of pyrimidoquinolines and thiopyrimidoquinolines from barbituric acid derivatives demonstrates the chemical versatility and potential for derivatization of pyrimidine-containing compounds. These methods provide a framework for the synthesis of compounds with similar structures to this compound, which could be valuable in the development of novel materials and bioactive molecules (Nandha kumar et al., 2001).
Biological Significance and Applications
Pyrimidine derivatives, including those structurally related to this compound, play a crucial role in various biological processes and have been explored for their therapeutic potential. The biological activity of pyrimidine compounds spans a broad spectrum, including antimicrobial, antiviral, and anticancer properties. For example, pyrimidines are known to inhibit various enzymes and receptors, making them candidates for drug development in treating diverse diseases. The pharmacophore design of kinase inhibitors, often incorporating pyrimidine scaffolds, highlights the importance of pyrimidine derivatives in medicinal chemistry (Scior et al., 2011).
Catalytic and Synthetic Applications
The versatility of pyrimidine derivatives extends beyond biological applications, as they are also utilized in catalysis and synthetic chemistry. Pyrimidines serve as ligands in metal complexes, which are employed in catalytic reactions for the synthesis of various organic compounds. Their ability to form complexes with metals can lead to novel catalytic systems with improved efficiency and selectivity. The study of heterocyclic N-oxide molecules, including pyridine and pyrimidine derivatives, underlines their utility in organic synthesis and drug development, demonstrating the wide-ranging applications of these compounds in chemistry (Li et al., 2019).
Future Directions
properties
IUPAC Name |
3-(4,6-dimethoxypyrimidin-2-yl)oxypyridine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O5/c1-18-8-6-9(19-2)15-12(14-8)20-7-4-3-5-13-10(7)11(16)17/h3-6H,1-2H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMGQULFBBFKPDQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=N1)OC2=C(N=CC=C2)C(=O)O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
113582-66-4 |
Source
|
Record name | 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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